Cas no 1246616-66-9 (Dimethyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate)

• Product Name: Dimethyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate
• CAS No: 1246616-66-9
• MF: C₁₆H₁₄O₇
• MW: 318.278165340424
• MDL: MFCD28128927
• CID: 1080463
• PubChem ID: 87339061
• Update Time: 2025-10-29

Dimethyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-3-(phenylmethoxy)-4H-pyran-2,5-dicarboxylic acid 2,5-dimethyl ester
• dimethyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate
• 2,5-DIMETHYL 3-(BENZYLOXY)-4-OXOPYRAN-2,5-DICARBOXYLATE
• F11912
• dimethyl 4-oxo-3-phenylmethoxypyran-2,5-dicarboxylate
• C16H14O7
• SCHEMBL2126483
• MFCD28128927
• CS-0150761
• DA-34813
• 4H-Pyran-2,5-dicarboxylic acid, 4-oxo-3-(phenylmethoxy)-, 2,5-dimethyl ester
• AMY30047
• AKOS027323535
• DS-11347
• dimethyl3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate
• 2,5-dimethyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate
• AC-30858
• 1246616-66-9
• Dimethyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate

• MDL： MFCD28128927
• Inchi： 1S/C16H14O7/c1-20-15(18)11-9-23-14(16(19)21-2)13(12(11)17)22-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• InChI Key： REVROVKRCYLCAT-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(=O)OC)=COC=1C(=O)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 318.07395278g/mol
• Monoisotopic Mass: 318.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 534.9±50.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.76 g/l) (25 º C),

Dimethyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Dimethyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate

Dimethyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate (CAS No. 1246616-66-9): A Comprehensive Overview

Dimethyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate, identified by its CAS number 1246616-66-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyran ring structure and ester functionalities, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both benzyloxy and dicarboxylate groups in its molecular framework imparts distinct reactivity, making it a versatile building block for medicinal chemists and synthetic organic chemists alike.

The< strong>benzyloxy group in the molecule contributes to its stability and solubility characteristics, which are crucial for pharmaceutical applications. This moiety is often employed in drug design to enhance metabolic stability and improve pharmacokinetic profiles. In contrast, the< strong>dicarboxylate functionality provides multiple sites for further functionalization, enabling the construction of more complex molecular architectures. Such features are particularly advantageous in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on the development of innovative synthetic methodologies for complex organic molecules. The< strong>Dimethyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate has emerged as a key intermediate in several cutting-edge synthetic strategies. For instance, its pyranone core serves as an excellent scaffold for constructing heterocyclic compounds, which are known to exhibit a wide range of biological activities. Researchers have leveraged this compound to develop novel derivatives with potential applications in anti-inflammatory, anticancer, and antimicrobial therapies.

The< strong>CAS No. 1246616-66-9 designation ensures that researchers can reliably identify and procure this compound for their studies. Its precise chemical structure has been well-documented through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), providing a robust foundation for further chemical manipulation and biological evaluation.

One of the most compelling aspects of< strong>Dimethyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate is its role in the synthesis of bioactive molecules with significant therapeutic potential. Recent studies have demonstrated its utility in generating novel kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyranone ring system allows for selective modifications at multiple positions, enabling the creation of ligands that can interact with specific protein targets with high affinity and selectivity.

The< strong>dicarboxylate groups provide additional handles for conjugation with other biomolecules, such as peptides or nucleic acids, facilitating the development of targeted drug delivery systems. These advancements highlight the compound's versatility and its potential to contribute to next-generation therapeutics.

The synthesis of< strong>Dimethyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Recent innovations in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing the environmental impact of its production. Such developments align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

The< strong>CAS No. 1246616-66-9 ensures traceability and reproducibility across different laboratories, which is essential for collaborative research endeavors. The compound's well-characterized properties facilitate standardized protocols for its use in both academic and industrial settings.

In conclusion, Dimethyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel therapeutic agents. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly pivotal role in addressing complex diseases through innovative drug design strategies.